Cas no 1361868-45-2 (5-(Aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine
• CAS No: 1361868-45-2
• MF: C₇H₆ClF₃N₂O
• MW: 226.583550930023
• CID: 4932923
• Update Time: 2025-10-30

5-(Aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6ClF3N2O/c8-6-1-5(14-7(9,10)11)4(2-12)3-13-6/h1,3H,2,12H2
• InChI Key： LXUIYPFYJSKCSK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1

Additional information on 5-(Aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine

5-(Aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

5-(Aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine, also known by its CAS number 1361868-45-2, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring structure, which serves as a foundational framework for various functional groups. The presence of an aminomethyl group at the 5-position, a chlorine atom at the 2-position, and a trifluoromethoxy group at the 4-position imparts unique chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 5-(Aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Researchers have employed methodologies such as nucleophilic substitution, electrophilic substitution, and coupling reactions to construct this compound. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis process, reducing environmental impact while maintaining high yields. The use of palladium catalysts in certain steps has been particularly notable, as it enables efficient cross-coupling reactions under mild conditions.

The chemical properties of 5-(Aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine are heavily influenced by its functional groups. The pyridine ring itself is aromatic and electron-deficient due to the electronegative substituents present. The trifluoromethoxy group at the 4-position is highly electron-withdrawing, which increases the reactivity of the ring towards electrophilic substitution. Conversely, the aminomethyl group at the 5-position introduces some electron-donating effects through resonance, creating a balance that makes this compound suitable for various transformations.

In terms of applications, 5-(Aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine has shown promise in several areas. In pharmaceutical research, it has been explored as a potential lead compound for drug development. Its ability to act as a ligand in metalloenzyme inhibition has been particularly interesting. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, its role in medicinal chemistry as an intermediate for more complex molecules cannot be overstated.

The agricultural sector has also benefited from this compound's properties. As an intermediate in the synthesis of pesticides and herbicides, it contributes to the development of more effective and environmentally friendly agrochemicals. Its ability to undergo various modifications allows for tailored functionalities that address specific pest control challenges.

Recent research has delved into the electrochemical properties of 5-(Aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine, revealing its potential applications in materials science. Its ability to act as an electron-deficient aromatic system makes it a candidate for use in organic electronics. For example, it has been investigated as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The electron-withdrawing groups enhance its conjugation capabilities, which are crucial for these applications.

In conclusion, 5-(Aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine, with its CAS number 1361868-45-2, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials, this compound is poised to play an even more significant role in shaping future innovations.